Cas no 339009-81-3 (3,5-Dichloro-N-(3-cyanophenyl)benzenecarboximidamide)

• Product Name: 3,5-Dichloro-N-(3-cyanophenyl)benzenecarboximidamide
• CAS No: 339009-81-3
• CID: 4648333
• Update Time: 2025-05-26

3,5-Dichloro-N-(3-cyanophenyl)benzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-N-(3-cyanophenyl)benzenecarboximidamide

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3,5-Dichloro-N-(3-cyanophenyl)benzenecarboximidamide

Comprehensive Overview of 3,5-Dichloro-N-(3-cyanophenyl)benzenecarboximidamide (CAS No. 339009-81-3)

3,5-Dichloro-N-(3-cyanophenyl)benzenecarboximidamide, with the CAS number 339009-81-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique molecular structure featuring dichloro and cyanophenyl functional groups, is often explored for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its imidamide backbone, which contributes to its reactivity and binding properties.

In recent years, the demand for highly functionalized aromatic compounds like 3,5-Dichloro-N-(3-cyanophenyl)benzenecarboximidamide has surged due to their versatility in designing pharmaceutical intermediates and agrochemicals. The compound's electron-withdrawing groups (chloro and cyano) make it a valuable building block for heterocyclic synthesis, a hot topic in green chemistry and sustainable drug development. Its CAS registry number (339009-81-3) ensures precise identification in global chemical databases, facilitating collaborative research.

One of the most frequently asked questions about CAS 339009-81-3 revolves around its synthetic routes and purification methods. Modern protocols often employ palladium-catalyzed cross-coupling reactions or microwave-assisted synthesis to enhance yield and reduce environmental impact. These methods align with the growing trend of energy-efficient chemical processes, a key focus area in industrial chemistry today. Additionally, the compound's solubility profile and stability under various pH conditions are critical parameters for researchers optimizing its applications.

The 3-cyanophenyl moiety in 3,5-Dichloro-N-(3-cyanophenyl)benzenecarboximidamide has been linked to enhanced bioavailability in certain small-molecule inhibitors, making it a subject of interest in oncology research and neurological disorder studies. Computational chemists frequently investigate its molecular docking potential with enzyme targets, leveraging AI-driven drug design tools—a trending intersection of cheminformatics and machine learning.

From a commercial perspective, suppliers of CAS 339009-81-3 emphasize its high purity grades (>98%) and compliance with REACH regulations, addressing the pharmaceutical industry's stringent quality standards. The compound's spectroscopic data (NMR, HPLC-MS) is well-documented, supporting its integration into GMP manufacturing workflows. Environmental scientists also evaluate its biodegradation pathways, reflecting the broader societal push toward eco-friendly chemicals.

In material science, the π-conjugated system of 3,5-Dichloro-N-(3-cyanophenyl)benzenecarboximidamide has been exploited in developing organic semiconductors and photovoltaic materials. Its ability to form charge-transfer complexes aligns with innovations in flexible electronics and OLED technologies—topics dominating nanotechnology forums. Recent patents highlight its utility in light-emitting diodes (LEDs), further expanding its industrial relevance.

As regulatory frameworks evolve, the compound's safety data sheets (SDS) and toxicological profiles remain under scrutiny. Researchers prioritize in silico toxicity prediction models to accelerate risk assessment, a methodology gaining traction in preclinical development. The intersection of computational toxicology and experimental validation exemplifies how 339009-81-3 contributes to safer chemical innovation.

In conclusion, 3,5-Dichloro-N-(3-cyanophenyl)benzenecarboximidamide (CAS 339009-81-3) exemplifies the convergence of multidisciplinary research. Its applications span from life sciences to advanced materials, driven by its structural modularity and functional diversity. As scientific communities increasingly adopt digital lab notebooks and blockchain for supply chain transparency, compounds like this will continue to play pivotal roles in next-generation innovations.